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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of halosulfuron-methyl when

used in combination with other herbicides. The information presented is based on experimental

data from various scientific studies, focusing on weed control efficacy, crop yield, and

synergistic or antagonistic interactions.

Executive Summary
Halosulfuron-methyl is a selective, post-emergence sulfonylurea herbicide primarily used for

the control of sedges, especially nutsedges (Cyperus spp.), and certain broadleaf weeds. Its

efficacy can be enhanced and its weed control spectrum broadened when combined with other

herbicides. This guide explores the outcomes of such combinations in key agricultural settings,

including sugarcane, corn, and turfgrass. The most common tank-mix partners for

halosulfuron-methyl include atrazine, metribuzin, 2,4-D, dicamba, and glyphosate. The nature

of the interaction between halosulfuron-methyl and its partner herbicides can be synergistic,

additive, or antagonistic, depending on the weed species, crop, and environmental conditions.

Experimental Protocols
The data presented in this guide are derived from field and greenhouse experiments. The

following is a generalized experimental protocol based on the methodologies reported in the

cited studies.
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A typical field experiment to evaluate the efficacy of herbicide combinations would be laid out in

a Randomized Block Design (RBD) with three or four replications.[1] Plot sizes may vary, for

example, 10.5m x 4m.[1] Herbicide treatments are applied at specified rates and timings, such

as pre-emergence (PRE) or post-emergence (PoE), often at a certain number of days after

planting (DAP) or when weeds have reached a particular growth stage (e.g., 3-4 leaf stage).[2]

Applications are typically made using a knapsack sprayer with a specific nozzle type, like a

flood-jet nozzle, and a defined spray volume, for instance, 500 L/ha.

Data collection includes:

Weed Density: Counting the number of weeds per square meter (weeds/m²) at various

intervals after application.[2]

Weed Dry Matter/Biomass: Harvesting the above-ground parts of weeds from a specified

area, drying them in an oven, and recording the weight.

Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(WDC - WDT) /

WDC] x 100, where WDC is the weed dry matter in the weedy check plot and WDT is the

weed dry matter in the treated plot.

Crop Injury/Phytotoxicity: Visually assessing crop damage on a scale of 0% (no injury) to

100% (complete plant death) at regular intervals after herbicide application.

Crop Yield: Harvesting the crop from a specified area within each plot and measuring the

yield (e.g., tonnes per hectare for sugarcane, bushels per acre for corn).[1]

Statistical analysis is performed using Analysis of Variance (ANOVA) to determine the

significance of the differences between treatment means.
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Figure 1: Generalized Experimental Workflow for Herbicide Efficacy Trials.

Efficacy in Sugarcane
Sugarcane is a long-duration crop, making it highly susceptible to weed competition.

Halosulfuron-methyl is effective against sedges, which are often problematic in sugarcane

fields.

Halosulfuron-methyl + Atrazine: This combination has shown to be highly effective for the

control of a wide spectrum of weeds in sugarcane. In one study, the tank mix of halosulfuron-
methyl (67.5 g/ha) + atrazine (1.25 kg/ha ) resulted in a high weed control efficiency and

significantly increased cane yield compared to other treatments.

Halosulfuron-methyl + Metribuzin: The combination of halosulfuron-methyl with metribuzin

has also demonstrated excellent broad-spectrum weed control in sugarcane. A tank mix of

metribuzin and halosulfuron applied post-emergence was found to be very effective in

controlling the complex weed flora in sugarcane fields.

Halosulfuron-methyl + 2,4-D: The addition of 2,4-D to halosulfuron-methyl enhances the

control of broadleaf weeds. Studies have evaluated different formulations of 2,4-D (amine salt,

sodium salt, and ethyl ester) in combination with halosulfuron-methyl, showing significant

effects on weed control and sugarcane yield.

Table 1: Efficacy of Halosulfuron-Methyl Combinations in Sugarcane
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Herbicide
Combination

Application
Rate (a.i.)

Weed Control
Efficiency (%)

Cane Yield
(t/ha)

Reference

Halosulfuron-

methyl + Atrazine

67.5 g/ha + 1.25

kg/ha
89.6 105.5

Halosulfuron-

methyl +

Metribuzin

67.5 g/ha + 525

g/ha
85.4 101.2

Halosulfuron-

methyl + 2,4-D

Amine

67.5 g/ha + 2.17

L/ha
78.5 95.6

Halosulfuron-

methyl +

Metsulfuron-

methyl (MSM)

67.5 g/ha + 4

g/ha
82.3 98.9

Weedy Check - 0 55.4

Efficacy in Corn
In corn, halosulfuron-methyl is valued for its control of yellow nutsedge and certain broadleaf

weeds. It is often tank-mixed with other herbicides to manage a wider range of weeds.

Halosulfuron-methyl + Dicamba: This combination can provide broad-spectrum post-

emergence control of broadleaf weeds in corn. Dicamba is effective against many broadleaf

species, and its combination with halosulfuron-methyl can also manage sedges. Care must

be taken with dicamba applications due to its potential for volatility and off-target movement.

Halosulfuron-methyl + Atrazine: Atrazine is a foundational herbicide in corn for broad-

spectrum weed control. Tank-mixing with halosulfuron-methyl can enhance the control of

sedges and certain atrazine-tolerant broadleaf weeds.

Halosulfuron-methyl + Glyphosate (in Glyphosate-Resistant Corn): In glyphosate-resistant

corn varieties, tank-mixing halosulfuron-methyl with glyphosate provides more effective

control of yellow nutsedge than glyphosate alone.
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Table 2: Efficacy of Halosulfuron-Methyl Combinations in Corn

Herbicide
Combination

Application
Rate (a.i.)

Target Weed(s)
Weed Control
(%)

Reference

Glyphosate +

Halosulfuron

1.12 kg/ha + 53

g/ha
Yellow Nutsedge >90

Glyphosate

alone
1.12 kg/ha Yellow Nutsedge <85

Atrazine (PRE)

fb Halosulfuron

(POST)

500 g/ha fb 67

g/ha
Mixed weed flora -

Pyroxasulfone

(PRE) fb

Halosulfuron

(POST)

127 g/ha fb 67

g/ha
Mixed weed flora

Lower weed dry

weight

Efficacy in Turfgrass
Halosulfuron-methyl is widely used in turfgrass for the selective control of nutsedge.

Halosulfuron-methyl alone: Applied post-emergence, halosulfuron-methyl at rates of 0.050

kg/ha can effectively control Cyperus rotundus for up to 45 days after application. It is generally

safe for use on most common turf types and shows minimal phytotoxicity.

Halosulfuron-methyl + 2,4-D: For mixed infestations of sedges and broadleaf weeds in turf, a

tank mix of halosulfuron-methyl and 2,4-D can provide broad-spectrum control.

Table 3: Efficacy of Halosulfuron-Methyl in Turfgrass
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Herbicide
Application
Rate (a.i.)

Target
Weed

Weed
Control
Efficiency
(%)

Phytotoxicit
y

Reference

Halosulfuron-

methyl
3.3 g/10 L

Cyperus

rotundus
High

None

observed

Halosulfuron-

methyl
2.4 g/10 L

Cyperus

rotundus
High

None

observed

2,4-D

Ammonium

Salt

40 g/10 L
Cyperus

rotundus
Moderate Temporary

Glyphosate 150 ml/10 L
Cyperus

rotundus
High High

Herbicide Interactions: Synergism and Antagonism
The combination of herbicides can result in interactions that alter their expected efficacy.

Synergism: The combined effect of two herbicides is greater than the sum of their individual

effects.

Antagonism: The combined effect of two herbicides is less than the sum of their individual

effects.

Additive Effect: The combined effect is equal to the sum of the individual effects.

Synergistic Interactions: A synergistic response has been observed with tank mixtures of

halosulfuron-methyl and 2,4-D for the control of common lambsquarters (Chenopodium

album). Halosulfuron alone provided poor control of this weed, but the addition of 2,4-D

significantly enhanced its efficacy.

Antagonistic Interactions: Antagonism has been reported when halosulfuron-methyl is tank-

mixed with certain grass herbicides (graminicides), such as clethodim. The addition of
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halosulfuron to clethodim has been shown to reduce the control of some grass species like

giant foxtail and large crabgrass.

Synergistic Interaction Antagonistic Interaction

Halosulfuron-methyl + 2,4-D

> Expected Control
(e.g., Common Lambsquarters)

Synergism

Halosulfuron-methyl + Clethodim

< Expected Control
(e.g., Certain Grasses)

Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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